Cas no 922078-67-9 (N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-1-benzofuran-2-carboxamide)

• Product Name: N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-1-benzofuran-2-carboxamide
• CAS No: 922078-67-9
• MF: C₁₇H₁₇N₃O₃
• MW: 311.335183858871
• CID: 5811469
• PubChem ID: 41710148
• Update Time: 2025-05-23

N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)benzofuran-2-carboxamide
• AKOS024636091
• 922078-67-9
• F2289-0143
• N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-1-benzofuran-2-carboxamide

• Inchi： 1S/C17H17N3O3/c21-15(14-10-12-8-4-5-9-13(12)22-14)18-17-20-19-16(23-17)11-6-2-1-3-7-11/h4-5,8-11H,1-3,6-7H2,(H,18,20,21)
• InChI Key： VGHVRCDLMDEPSC-UHFFFAOYSA-N
• SMILES： O1C(NC(C2=CC3C=CC=CC=3O2)=O)=NN=C1C1CCCCC1

Computed Properties

• Exact Mass: 311.12699141g/mol
• Monoisotopic Mass: 311.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 81.2Ų

Additional information on N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-1-benzofuran-2-carboxamide

Comprehensive Analysis of N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-1-benzofuran-2-carboxamide (CAS No. 922078-67-9): Properties, Applications, and Research Insights

The compound N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-1-benzofuran-2-carboxamide (CAS No. 922078-67-9) has garnered significant attention in recent years due to its unique molecular structure and potential applications in pharmaceutical and material sciences. This heterocyclic compound combines a benzofuran core with a 1,3,4-oxadiazole moiety, creating a versatile scaffold for drug discovery and functional material design. Researchers are particularly interested in its bioactive properties, which may contribute to the development of novel therapeutic agents.

In the context of current scientific trends, N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-1-benzofuran-2-carboxamide aligns with the growing demand for small molecule modulators in targeted therapies. The oxadiazole ring in its structure is known to exhibit diverse biological activities, including antimicrobial and anti-inflammatory effects, making this compound a subject of intense study in medicinal chemistry. Its CAS number 922078-67-9 serves as a unique identifier in chemical databases, facilitating research reproducibility and data sharing across international platforms.

The synthesis of N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-1-benzofuran-2-carboxamide typically involves multi-step organic reactions, with the cyclohexyl group contributing to enhanced lipophilicity and potential blood-brain barrier permeability. This characteristic makes it particularly relevant to neurological research, addressing common search queries about central nervous system (CNS) drug candidates. The compound's molecular weight and logP value suggest favorable drug-like properties according to Lipinski's rule of five, a frequent topic in pharmaceutical development discussions.

Recent publications have explored the structure-activity relationship (SAR) of derivatives based on this scaffold, with particular focus on optimizing binding affinity to specific biological targets. The benzofuran-2-carboxamide portion of the molecule offers opportunities for structural modifications, allowing medicinal chemists to fine-tune pharmacokinetic properties. These investigations respond to the increasing scientific community interest in rational drug design and computational chemistry approaches.

From a materials science perspective, the conjugated system in N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-1-benzofuran-2-carboxamide suggests potential applications in organic electronics. The rigid oxadiazole-benzofuran framework may contribute to interesting photophysical properties, aligning with current research trends in organic light-emitting diodes (OLEDs) and molecular sensors. This dual applicability in both life sciences and materials science makes CAS 922078-67-9 a compelling subject for interdisciplinary research.

Analytical characterization of this compound typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm the molecular structure and purity, addressing common quality control concerns in chemical research. The compound's thermal stability and solubility profile are also frequently studied parameters, particularly for researchers investigating formulation development.

In regulatory contexts, N-(5-cyclohexyl-1,3,4-oxadiazol-2-yl)-1-benzofuran-2-carboxamide has not been listed under restricted categories, making it accessible for legitimate research purposes. However, proper laboratory safety protocols should always be followed when handling any chemical substance. The scientific community continues to explore its potential while adhering to ethical research guidelines and intellectual property considerations.

The future research directions for this compound may include detailed in vitro and in vivo pharmacological evaluations, further structural optimization studies, and exploration of its materials science applications. With the growing emphasis on precision medicine and sustainable chemistry, CAS 922078-67-9 represents an interesting case study in the development of multifunctional chemical entities.